Cas no 922879-14-9 (N-(1,3-benzothiazol-6-yl)-3-oxo-3H-benzofchromene-2-carboxamide)

• Product Name: N-(1,3-benzothiazol-6-yl)-3-oxo-3H-benzofchromene-2-carboxamide
• CAS No: 922879-14-9
• MF: C₂₁H₁₂N₂O₃S
• MW: 372.396583557129
• CID: 5498041
• Update Time: 2025-11-01

N-(1,3-benzothiazol-6-yl)-3-oxo-3H-benzofchromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-6-yl)-3-oxobenzo[f]chromene-2-carboxamide
• N-(1,3-benzothiazol-6-yl)-3-oxo-3H-benzofchromene-2-carboxamide

• Inchi： 1S/C21H12N2O3S/c24-20(23-13-6-7-17-19(9-13)27-11-22-17)16-10-15-14-4-2-1-3-12(14)5-8-18(15)26-21(16)25/h1-11H,(H,23,24)
• InChI Key： CBJOCFIGRMGCAW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C3=CC=CC=C3C=C2)C=C1C(NC1C=C2SC=NC2=CC=1)=O

Additional information on N-(1,3-benzothiazol-6-yl)-3-oxo-3H-benzofchromene-2-carboxamide

Comprehensive Overview of N-(1,3-benzothiazol-6-yl)-3-oxo-3H-benzofchromene-2-carboxamide (CAS No. 922879-14-9)

N-(1,3-benzothiazol-6-yl)-3-oxo-3H-benzofchromene-2-carboxamide (CAS No. 922879-14-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique benzothiazole and benzochromene moieties, exhibits promising properties for applications in drug discovery and optoelectronic materials. Its molecular structure combines a benzothiazole ring, known for its biological activity, with a benzochromene scaffold, which is often associated with fluorescent properties. This dual functionality makes it a versatile candidate for interdisciplinary research.

In recent years, the demand for novel heterocyclic compounds like N-(1,3-benzothiazol-6-yl)-3-oxo-3H-benzofchromene-2-carboxamide has surged due to their potential in targeting kinase inhibitors and fluorescence probes. Researchers are particularly interested in its role as a small-molecule modulator for protein-protein interactions, a hot topic in cancer therapeutics. Additionally, its photophysical properties make it a candidate for organic light-emitting diodes (OLEDs) and sensors, aligning with the growing trend of sustainable materials.

The synthesis of CAS No. 922879-14-9 typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis have been explored to improve yield and purity, addressing the need for green chemistry practices. Analytical methods like HPLC and NMR spectroscopy are employed to confirm its structural integrity, ensuring compliance with pharmaceutical standards.

From a drug development perspective, N-(1,3-benzothiazol-6-yl)-3-oxo-3H-benzofchromene-2-carboxamide has shown in vitro activity against various enzyme targets. Its structure-activity relationship (SAR) is being studied to optimize bioavailability and selectivity, key factors in precision medicine. The compound’s lipophilicity and hydrogen-bonding capacity are also under investigation for blood-brain barrier penetration, a critical aspect of neurodegenerative disease research.

In the realm of materials science, the fluorescence emission of CAS No. 922879-14-9 has been leveraged for bioimaging applications. Its stokes shift and quantum yield are comparable to commercially available fluorophores, making it a cost-effective alternative. Recent studies highlight its potential in metal ion detection, particularly for environmental monitoring, a topic of high relevance in the era of climate change.

Despite its promise, challenges remain in scaling up the production of N-(1,3-benzothiazol-6-yl)-3-oxo-3H-benzofchromene-2-carboxamide. Issues such as solvent selection and crystallization conditions are being addressed through computational modeling and high-throughput screening. These efforts align with the broader goal of process optimization in industrial chemistry.

In summary, CAS No. 922879-14-9 represents a compelling case study in the convergence of medicinal chemistry and advanced materials. Its multifaceted applications—from therapeutic agents to optoelectronics—underscore the importance of interdisciplinary collaboration. As research progresses, this compound may well become a cornerstone in both biomedical and technological innovations.